Bergamottin

Description

Bergamottin is a naturally occurring furanocoumarin found in citrus fruits such as grapefruit, pomelo, and bergamot orange . It is a terpene lactone, belonging to a class of organic compounds known as prenol lipids containing a lactone ring . Bergamottin is extracted from bergamot oil, which comes from Citrus bergamia . Bergamottin, along with 6′,7′-dihydroxybergamottin, is known for being responsible for the grapefruit juice effect, where the consumption of grapefruit juice affects the metabolism of certain pharmaceutical drugs .

Bergamottin has potential as an anticancer agent against various tumor cell lines . Studies reveal that bergamottin can suppress tumor cell invasion and inhibit cancer cell proliferation in human neuroblastoma cells . It can also induce apoptosis and chemosensitization in various human tumor cells . Moreover, bergamottin or its synthetic analogs, may be used to increase the oral bioavailability of other drugs . For instance, it can be co-administered with drugs metabolized by CYP3A4, lowering the required dose to achieve the necessary concentration in the blood .

Other furanocoumarins, such as dihydroxybergamottin, share similar properties with bergamottin . Bergamot oil, which contains bergamottin, has been used to treat skin conditions like vitiligo, utilizing its photosensitizing properties when exposed to UV light .

• CAS No.: 7380-40-7
• Product Name: Bergamottin
• Molecular Formula: C21H22O4
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 4-[(2E)-3,7-dimethylocta-2,6-dienoxy]furo[3,2-g]chromen-7-one
• Standard InChI: InChI=1S/C21H22O4/c1-14(2)5-4-6-15(3)9-11-24-21-16-7-8-20(22)25-19(16)13-18-17(21)10-12-23-18/h5,7-10,12-13H,4,6,11H2,1-3H3/b15-9+
• Standard InChIKey: DBMJZOMNXBSRED-OQLLNIDSSA-N
• SMILES: CC(=CCCC(=CCOC1=C2C=CC(=O)OC2=CC3=C1C=CO3)C)C
• Canonical SMILES: CC(=CCCC(=CCOC1=C2C=CC(=O)OC2=CC3=C1C=CO3)C)C
• Synonyms: 5-geranoxypsoralen; 8-geranyloxypsoralen; bergamottin
• PubChem Compound: 5471349
• Last Modified: Feb 21 2024